N-{4-[(2-bromo-3-oxo-1-cyclohexenyl)amino]phenyl}acetamide

• IUPAC Name: N-[4-[(2-bromo-3-oxocyclohexen-1-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C14H15BrN2O2/c1-9(18)16-10-5-7-11(8-6-10)17-12-3-2-4-13(19)14(12)15/h5-8,17H,2-4H2,1H3,(H,16,18)
• InChI Key: IFURBULUPDMKSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC2=C(C(=O)CCC2)Br
• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol

Description

N-{4-[(2-bromo-3-oxo-1-cyclohexenyl)amino]phenyl}acetamide, also known as Boc-3-oxo-6-bromo-1-cyclohexene-1-carboxamide, is a chemical compound that has shown potential in scientific research applications.

Scientific Research Applications

Synthesis and Structural Elucidation

Research on compounds structurally similar to N-{4-[(2-bromo-3-oxo-1-cyclohexenyl)amino]phenyl}acetamide focuses on their synthesis and biological activities. A study by Ghazzali et al. (2012) discussed the microwave-assisted synthesis of derivatives, including N-[2-(4-Bromo-phenylaminooxalyl)-phenyl]-propionamide, and their antimicrobial activities against various bacterial strains and fungal species. This derivative showed high inhibitory effects against Aspergillus niger and Staphylococcus aureus (Ghazzali, El‐Faham, Abdel-Megeed, & Al-farhan, 2012).

Antimicrobial Activity

Derivatives of N-{4-[(2-bromo-3-oxo-1-cyclohexenyl)amino]phenyl}acetamide have been synthesized and evaluated for their antimicrobial activities. Mistry et al. (2009) synthesized novel thiazolidinone and acetidinone derivatives and assessed their antimicrobial activity against different microorganisms, indicating the potential application of these compounds in developing new antimicrobial agents (Mistry, Desai, & Intwala, 2009).

Pharmacological Activities

Compounds related to N-{4-[(2-bromo-3-oxo-1-cyclohexenyl)amino]phenyl}acetamide have been investigated for various pharmacological activities. Research by Vorona et al. (2013) developed novel methods for synthesizing 2-[(4R)-2-oxo-4-phenylpyrrolidin-1-yl]acetamide ((R)-Phenotropil), highlighting the versatility and potential therapeutic applications of these compounds (Vorona, Veinberg, Vikainis, Kuznetsov, Lebedev, Ponomarev, Chernobrovijs, Zvejniece, & Dambrova, 2013).

Pesticidal Activities

The synthesis and evaluation of 6-bromoquinazolinone derivatives, including those structurally related to N-{4-[(2-bromo-3-oxo-1-cyclohexenyl)amino]phenyl}acetamide, have been conducted by Misra and Gupta (1982). These compounds were screened for their antibacterial, insecticidal, and anti-acetylcholinesterase activities, indicating their potential use in pesticide development (Misra & Gupta, 1982).

Antimicrobial and Hemolytic Activity

Gul et al. (2017) synthesized a new series of derivatives and screened them for antimicrobial and hemolytic activities. Their research suggests these compounds, by virtue of their structural functionalities, could serve as leads for developing new antimicrobial agents with less toxicity (Gul, Aziz‐ur‐Rehman, Abbasi, Khan, Nafeesa, Siddiqa, Akhtar, Shahid, & Subhani, 2017).